4-(3-phenylbutyl)-1-piperazinecarbaldehyde

• IUPAC Name: 4-(3-phenylbutyl)piperazine-1-carbaldehyde
• InChI: InChI=1S/C15H22N2O/c1-14(15-5-3-2-4-6-15)7-8-16-9-11-17(13-18)12-10-16/h2-6,13-14H,7-12H2,1H3
• InChI Key: ZBYBXGSMTGUTOA-UHFFFAOYSA-N
• Canonical SMILES: CC(CCN1CCN(CC1)C=O)C2=CC=CC=C2
• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol

Description

4-(3-phenylbutyl)-1-piperazinecarbaldehyde is an organic compound that features a piperazine ring substituted with a phenylbutyl group and an aldehyde functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-phenylbutyl)-1-piperazinecarbaldehyde can be achieved through a multi-step process involving the following key steps:

Formation of the Phenylbutyl Intermediate: The initial step involves the synthesis of 3-phenylbutylamine from 3-phenylbutyric acid through a reductive amination process.

Piperazine Ring Formation: The phenylbutylamine is then reacted with ethylene diamine to form the piperazine ring.

Introduction of the Aldehyde Group: The final step involves the oxidation of the piperazine ring to introduce the aldehyde functional group, typically using reagents such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane.

Industrial Production Methods

In an industrial setting, the production of 4-(3-phenylbutyl)-1-piperazinecarbaldehyde would involve optimizing the reaction conditions to maximize yield and purity. This may include the use of continuous flow reactors for better control of reaction parameters and the implementation of purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(3-phenylbutyl)-1-piperazinecarbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The piperazine ring can undergo nucleophilic substitution reactions, where the nitrogen atoms can be functionalized with various substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Alkyl halides, acyl chlorides

Major Products Formed

Oxidation: 4-(3-phenylbutyl)-1-piperazinecarboxylic acid

Reduction: 4-(3-phenylbutyl)-1-piperazinecarbinol

Substitution: Various N-substituted piperazine derivatives

Scientific Research Applications

4-(3-phenylbutyl)-1-piperazinecarbaldehyde has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting the central nervous system.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules.

Biological Studies: It is used in studies investigating the interaction of piperazine derivatives with biological targets, such as receptors and enzymes.

Industrial Applications: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(3-phenylbutyl)-1-piperazinecarbaldehyde involves its interaction with specific molecular targets, such as receptors or enzymes. The phenylbutyl group enhances the compound’s lipophilicity, allowing it to cross cell membranes and interact with intracellular targets. The piperazine ring can form hydrogen bonds and electrostatic interactions with the active sites of enzymes or receptors, modulating their activity.

Comparison with Similar Compounds

Similar Compounds

• 4-(3-phenylpropyl)-1-piperazinecarbaldehyde
• 4-(3-phenylbutyl)-1-piperazinecarboxylic acid
• 4-(3-phenylbutyl)-1-piperazinecarbinol

Uniqueness

4-(3-phenylbutyl)-1-piperazinecarbaldehyde is unique due to the presence of both the phenylbutyl group and the aldehyde functional group. This combination allows for a diverse range of chemical reactions and interactions with biological targets, making it a versatile compound in both synthetic and medicinal chemistry.